BENGHE Validation & Comparative

Check Availability & Pricing

Navigating the Post-CFC Era: A Comparative
Guide to Leak Testing Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichlorofluoromethane

Cat. No.: B166822

For decades, Trichlorofluoromethane (CFC-11) was the go-to tracer gas for leak detection.
However, its severe impact on the ozone layer has necessitated a shift towards more
environmentally benign alternatives. This guide provides a comprehensive comparison of
alternative compounds for leak testing, offering researchers, scientists, and drug development
professionals the data and methodologies needed to make informed decisions.

The phasing out of chlorofluorocarbons (CFCs) under the Montreal Protocol has spurred the
adoption of various alternative compounds for leak testing. The ideal replacement for
Trichlorofluoromethane must not only be effective in detecting leaks but also possess a
favorable environmental and safety profile. This guide explores the properties and performance
of key alternatives, including helium, hydrogen, sulfur hexafluoride (SF6), hydrofluorocarbons
(HFCs), and hydrofluoroolefins (HFOS).

Comparative Analysis of Tracer Gas Properties

The selection of an appropriate tracer gas hinges on a variety of factors, from its physical
characteristics to its environmental footprint. The following tables summarize the key
quantitative data for Trichlorofluoromethane and its alternatives to facilitate a direct
comparison.

Table 1: Environmental Impact of Leak Testing Compounds
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Ozone Depletion

Global Warming

Compound Chemical Formula Potential (ODP)[1] Potential (GWP,
[21(3][41(5] 100-year)[2][3][4][5]
Trichlorofluoromethan
CCIsF 1.0 4750
e (CFC-11)
Helium He 0 0
Hydrogen H2 0 <1
Sulfur Hexafluoride
SFs 0 23,500
(SF6)
HFC-134a C2H2Fa 0 1430
HFO-1234ze CsH2Fa 0 <1

Table 2: Physical Properties of Leak Testing Compounds

Vapor Pressure (kPa at

Compound Boiling Point (°C) 20°C)
Trichlorofluoromethane (CFC-

11) 23.7 89

Helium -268.9 N/A (Gas at STP)
Hydrogen -252.9 N/A (Gas at STP)
Sulfur Hexafluoride (SF6) -63.8 (sublimes) 2210

HFC-134a -26.3 572

HFO-1234ze -19 433

Table 3: Leak Detection Performance
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Minimum Detectable Leak

Tracer Gas Typical Detection Method
Rate (atm-cm?3/s)
Mass Spectrometry[6][7][8][9
Helium P YICIIEEI] 1x10-12
[10]
Hydrogen Semiconductor Sensor[11][12] 5x 1077[13][14]

] Electron Capture, Infrared
Sulfur Hexafluoride (SF6) 1x10-8to 1 x 10-°[18]
Spectroscopy[15][16][17]

HFCs/HFOs Infrared Spectroscopy[19] 1x10-7to1x10°8

Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining reliable and comparable leak
testing results. The following sections outline the experimental protocols for key alternative
compounds, based on industry standards such as ASTM E499 and ISO 20485.[6][7][8][9][10]
[20][21][22][23]

Helium Leak Testing (Vacuum Method)

This method, often considered the gold standard for high-sensitivity leak detection, utilizes a
mass spectrometer to detect helium escaping from a test object into a vacuum chamber.

Materials:

Helium Mass Spectrometer Leak Detector (MSLD)

Vacuum chamber appropriately sized for the test object

Helium gas (99.99% purity or higher)

Calibrated helium leak standard

Vacuum pump, gauges, and necessary fittings

Procedure:
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e System Setup and Calibration:

o Connect the MSLD to the vacuum chamber.

o Calibrate the MSLD using the calibrated helium leak standard according to the
manufacturer's instructions.

o Evacuate the chamber to the required vacuum level, typically below 1 x 10~# mbar.

o Test Object Preparation:

o Ensure the test object is clean and dry.

o Pressurize the test object with helium to the specified test pressure.

o Leak Test:

[¢]

Place the pressurized test object inside the vacuum chamber.

Evacuate the chamber.

[e]

o

Monitor the MSLD for any increase in the helium signal, which indicates a leak.

[¢]

Quantify the leak rate based on the calibrated MSLD reading.
e Post-Test:

o Vent the vacuum chamber to atmospheric pressure.

o Remove the test object.

o Safely vent the helium from the test object in a well-ventilated area.

Sulfur Hexafluoride (SF6) Leak Testing (Sniffer Mode)

This method involves pressurizing the test object with SF6 and using a portable "sniffer" probe
to detect any gas leaking out.

Materials:
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SF6 gas detector (Electron Capture or Infrared type)

Sulfur hexafluoride gas

Calibrated SF6 leak standard

Pressure regulator and filling apparatus

Procedure:

System Setup and Calibration:

o Calibrate the SF6 gas detector using the calibrated leak standard according to the
manufacturer's instructions.

o Establish a baseline reading in an area free of SF6.

Test Object Preparation:

o Pressurize the test object with SF6 gas to the desired test pressure.
Leak Test:

o Slowly move the sniffer probe along all potential leak paths (e.g., welds, seals, joints) at a
consistent distance and speed (typically 2-3 cm/s).

o An audible or visual alarm on the detector will indicate the presence of a leak.

o Pinpoint the exact location of the leak by moving the probe around the area of the initial
indication.

Post-Test:

o Due to the high Global Warming Potential of SF6, it is crucial to recover the gas from the
test object using appropriate recovery equipment. Do not vent SF6 to the atmosphere.
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Decision Pathway for Selecting a Leak Testing
Compound

The choice of an alternative to Trichlorofluoromethane is a multi-faceted decision. The
following diagram illustrates a logical workflow to guide the selection process based on key

criteria.
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[Stan: Evaluate Leak Testing Requlremenlsj
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Caption: Decision workflow for selecting an alternative leak testing compound.
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Conclusion

The transition away from Trichlorofluoromethane for leak testing presents both challenges
and opportunities. While no single compound is a perfect drop-in replacement, a thorough
evaluation of the available alternatives allows for the selection of a tracer gas that meets the
required sensitivity, safety, and cost considerations while minimizing environmental impact.
Helium remains the leading choice for high-sensitivity applications due to its inert nature and
excellent detection limits. For applications where lower sensitivity is acceptable, HFCs, HFOs,
and hydrogen offer viable and often more cost-effective solutions. The extremely high Global
Warming Potential of SF6 makes it a less desirable option, despite its good detection
capabilities. By carefully considering the data and methodologies presented in this guide,
researchers and professionals can confidently select the most appropriate and responsible leak
testing compound for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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